Cas no 206278-31-1 (Ethanone,1-[3-(dimethylamino)-2-pyrazinyl]-)

Ethanone,1-[3-(dimethylamino)-2-pyrazinyl]- structure
206278-31-1 structure
Product Name:Ethanone,1-[3-(dimethylamino)-2-pyrazinyl]-
CAS No:206278-31-1
MF:C8H11N3O
MW:165.192441225052
CID:241642
PubChem ID:45086337
Update Time:2025-04-19

Ethanone,1-[3-(dimethylamino)-2-pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(dimethylamino)-2-pyrazinyl]-
    • Ethanone,1-[3-(dimethylamino)pyrazinyl]- (9CI)
    • 1-(3-(Dimethylamino)pyrazin-2-yl)ethanone
    • 206278-31-1
    • Inchi: 1S/C8H11N3O/c1-6(12)7-8(11(2)3)10-5-4-9-7/h4-5H,1-3H3
    • InChI Key: XBEGPFIXGISWMT-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(=NC=CN=1)N(C)C

Computed Properties

  • Exact Mass: 165.09033
  • Monoisotopic Mass: 165.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • PSA: 46.09
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